Norethindrone beta-D-Glucuronide
Norethindrone beta-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
64701-11-7
VCID:
VC0029334
InChI:
InChI=1S/C26H34O8/c1-3-26(34-24-21(30)19(28)20(29)22(33-24)23(31)32)11-9-18-17-6-4-13-12-14(27)5-7-15(13)16(17)8-10-25(18,26)2/h1,12,15-22,24,28-30H,4-11H2,2H3,(H,31,32)/t15-,16+,17+,18-,19-,20-,21+,22-,24-,25-,26-/m0/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=CC(=O)CCC35
Molecular Formula:
C₂₆H₃₄O₈
Molecular Weight:
474.54
Norethindrone beta-D-Glucuronide
CAS No.: 64701-11-7
Cat. No.: VC0029334
Molecular Formula: C₂₆H₃₄O₈
Molecular Weight: 474.54
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 64701-11-7 |
|---|---|
| Molecular Formula | C₂₆H₃₄O₈ |
| Molecular Weight | 474.54 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[[(8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C26H34O8/c1-3-26(34-24-21(30)19(28)20(29)22(33-24)23(31)32)11-9-18-17-6-4-13-12-14(27)5-7-15(13)16(17)8-10-25(18,26)2/h1,12,15-22,24,28-30H,4-11H2,2H3,(H,31,32)/t15-,16+,17+,18-,19-,20-,21+,22-,24-,25-,26-/m0/s1 |
| SMILES | CC12CCC3C(C1CCC2(C#C)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=CC(=O)CCC35 |
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